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Abstract
This technical guide provides a comprehensive overview of the magnetic properties of solid

chromous iodide (CrI₂). It details the material's antiferromagnetic nature, presents available

quantitative data on its magnetic susceptibility, and outlines the experimental protocols for its

synthesis and magnetic characterization. The guide also includes visualizations of the crystal

structure and the experimental workflow for magnetic susceptibility measurements to facilitate a

deeper understanding of this inorganic compound.

Introduction
Chromous iodide, or chromium(II) iodide (CrI₂), is an inorganic compound that has garnered

interest for its distinct magnetic properties. Unlike its more extensively studied counterpart,

chromium(III) iodide (CrI₃), which is a layered ferromagnetic material, CrI₂ exhibits

antiferromagnetism at low temperatures. Understanding the magnetic susceptibility of solid CrI₂

is crucial for its potential applications in spintronics and as a precursor in the synthesis of other

chromium compounds. This guide synthesizes the available scientific literature to provide a

detailed technical resource for researchers in the field.
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Magnetic Properties of Solid Chromous Iodide
Solid chromous iodide is paramagnetic at room temperature and transitions to an

antiferromagnetic state at a specific critical temperature known as the Néel temperature (Tɴ).

In the paramagnetic state, the magnetic moments of the individual Cr²⁺ ions are randomly

oriented. As the material is cooled below the Néel temperature, these magnetic moments align

in an antiparallel fashion, resulting in a net magnetic moment of zero in the absence of an

external magnetic field.

Quantitative Magnetic Susceptibility Data
Comprehensive temperature-dependent magnetic susceptibility data for solid CrI₂ is not widely

tabulated in publicly accessible literature. However, key magnetic parameters have been

reported.
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Note: The magnetic moment of high-spin chromium(II) compounds is generally observed to be

slightly lower than the theoretical spin-only value and is largely independent of temperature in

the paramagnetic region.

Crystal Structure of Chromous Iodide
Solid chromous iodide crystallizes in a monoclinic system with a pseudo-hexagonal structure.

It adopts the cadmium iodide (CdI₂) structure motif, which consists of layers of edge-sharing

CrI₆ octahedra. Within these layers, the chromium(II) ions (Cr²⁺) are coordinated to six iodide
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ions (I⁻). This layered structure is a key factor influencing its two-dimensional magnetic

behavior.
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Diagram 1: Simplified representation of the layered crystal structure of CrI₂.

Experimental Protocols
Synthesis of Solid Chromous Iodide
A common method for the synthesis of pure solid chromous iodide involves the thermal

decomposition of chromium(III) iodide.

Materials:

Chromium(III) iodide (CrI₃)

High-vacuum furnace or tube furnace

Quartz tube

Inert gas (e.g., Argon)

Procedure:

Place a sample of CrI₃ in a quartz tube.
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Evacuate the tube to a high vacuum and then backfill with an inert gas.

Heat the quartz tube in a furnace to a temperature of approximately 700 °C.

At this temperature, CrI₃ decomposes into solid CrI₂ and gaseous iodine (I₂).

Reaction: 2 CrI₃(s) → 2 CrI₂(s) + I₂(g)

The gaseous iodine can be sublimed and collected in a cooler part of the apparatus.

The remaining solid product is chromous iodide.

Cool the furnace to room temperature under the inert atmosphere before recovering the CrI₂

sample.

Measurement of Magnetic Susceptibility
The magnetic susceptibility of solid CrI₂ as a function of temperature is typically measured

using a Superconducting Quantum Interference Device (SQUID) magnetometer or a vibrating

sample magnetometer (VSM).

Instrumentation:

SQUID Magnetometer or VSM

Sample holder (e.g., gelatin capsule or quartz tube)

Cryostat for temperature control

Procedure:

A precisely weighed sample of solid CrI₂ is placed in a sample holder.

The sample holder is mounted in the magnetometer.

The sample chamber is evacuated and then filled with a small amount of helium gas for

thermal contact.

The sample is cooled to the lowest desired temperature (e.g., 2 K).
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A small, constant magnetic field (e.g., 1000 Oe) is applied.

The magnetic moment of the sample is measured as the temperature is slowly increased.

The molar magnetic susceptibility (χ_M) is calculated from the measured magnetic moment

(m), the applied magnetic field (H), the molar mass of CrI₂ (M), and the mass of the sample

(w) using the formula:

χ_M = (m * M) / (w * H)

The data is typically plotted as inverse molar magnetic susceptibility (1/χ_M) versus

temperature (T). In the paramagnetic region, this plot should be linear, following the Curie-

Weiss law:

1/χ_M = (T - θ) / C where C is the Curie constant and θ is the Weiss constant. The Néel

temperature can be identified as the temperature at which the susceptibility shows a cusp

or a maximum before decreasing at lower temperatures.
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Diagram 2: Workflow for determining the magnetic susceptibility of solid CrI₂.

Conclusion
Solid chromous iodide (CrI₂) is an antiferromagnetic material with a Néel temperature of

approximately 45 K. Its layered crystal structure is fundamental to its magnetic properties.
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While detailed temperature-dependent magnetic susceptibility data is not readily available in

comprehensive tables, the established synthesis and characterization protocols provide a clear

pathway for researchers to obtain this information. Further investigation into the magnetic

phase diagram and the effects of doping or strain on the magnetic properties of CrI₂ could open

up new avenues for its application in advanced electronic and spintronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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